1-(4-Bromophenyl)-4-methylpiperazine

• IUPAC Name: 1-(4-bromophenyl)-4-methylpiperazine
• InChI: InChI=1S/C11H15BrN2/c1-13-6-8-14(9-7-13)11-4-2-10(12)3-5-11/h2-5H,6-9H2,1H3
• InChI Key: WCOODAWUEIXTFL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)Br
• Molecular Formula: C11H15BrN2
• DSSTOX Substance ID: DTXSID60473610
• Molecular Weight: 255.15 g/mol
• CAS RN: 130307-08-3

Description

1-(4-Bromophenyl)-4-methylpiperazine (BMPP) is a chemical compound with a variety of applications in scientific research. It is a member of the piperazine family, which are cyclic amines that form an important class of compounds with a wide range of biological activities. BMPP has been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer’s disease, and Parkinson’s disease. BMPP has also been studied for its ability to modulate the activity of certain neurotransmitters, such as dopamine and serotonin. In addition, BMPP has been found to possess anti-inflammatory and antioxidant properties.

Scientific Research Applications

Chemical Synthesis and Modification

• The compound has been used in the synthesis of various chemical structures, such as the creation of 2-(4-Methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile. This process involves nucleophilic substitution reactions and demonstrates the compound's utility in forming complex molecular structures (Mishriky & Moustafa, 2013).

Biochemical Modeling

• Research on less symmetrical dicopper(II) complexes, including derivatives of 1-(4-Bromophenyl)-4-methylpiperazine, has provided insights into modeling the active sites of type 3 copper proteins. These studies help in understanding the role of such compounds in biochemical processes, especially in relation to enzyme activity (Merkel et al., 2005).

Antipsychotic Drug Analogs

• This compound has been utilized in synthesizing thienoanalogues of loxapine, a potent antipsychotic drug. These derivatives have been studied for their potential neu-roleptic activities, demonstrating the compound's application in pharmaceutical research (Kohara et al., 2002).

Analytical Studies

• Studies on the metabolism of related compounds, like 4-methylpiperazine-1-carbodithioc acid 3-cyano-3,3-diphenylpropyl ester hydrochloride, have utilized derivatives of 1-(4-Bromophenyl)-4-methylpiperazine. These studies are crucial for understanding the metabolic pathways and pharmacokinetics of novel compounds (Jiang et al., 2007).

Mechanism of Action

Target of Action

Similar compounds, such as pyrazole-bearing compounds, have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

Related compounds have shown to inhibit the enzymatic activity of thioredoxin reductase (trxr) and topoisomerase ib (topo ib) . TrxR is a selenoenzyme essential for antioxidant defense and redox homeostasis, while Topo IB is an enzyme that alters the topologic states of DNA during transcription. Inhibition of these enzymes could contribute to the cytotoxic action of these compounds .

Biochemical Pathways

Related compounds have been shown to affect the production of reactive oxygen species (ros) and lipid peroxidation, leading to oxidative stress . This can result in cellular damage and may contribute to the compound’s pharmacological effects .

Result of Action

Related compounds have shown cytotoxic activity against various cancer cell lines . The inhibition of TrxR and Topo IB enzymes could contribute to the cytotoxic action of these compounds .

Synthesis routes and methods I

Procedure details

1-(4-Bromo-phenyl)-piperazine (19, 4.1 mmol) and potassium carbonate (1.89, 3 eq) in DMF (15 ml) treated with methyl iodide (250 μl, 1.1 equivalents), solution stirred at room temperature overnight. Reaction quenched with deionised water (10 ml), extracted with ethyl acetate. Organic phase washed with sodium hydrogen carbonate to remove any dimethylated impurity, dried and solvent removed to give 1-(4-Bromo-phenyl)-4-methyl-piperazine in 73% yield.

Synthesis routes and methods II

Procedure details

A mixture of 1-(4-bromophenyl)piperazine hydrochloride (1.0 g, 3.61 mmol), formaldehyde (37% aqueous, 3 mL, 39.71 mmol), AcOH (0.23 mL, 3.97 mmol) and MeOH (30 mL) was heated at 80° C. under nitrogen. After 1.5 hours, the mixture was cooled to 0° C. in an ice bath. Methylene chloride (5 mL) was added followed by a slow addition of sodium borohydride (1.91 g, 50.54 mmol) under nitrogen. The mixture was stirred for 1 hour and then poured into a seperatory funnel containing a saturated solution of NH4Cl (25 mL) and CH2Cl2 (50 mL). The layers were separated and the aqueous layer was extracted with CH2Cl2 (2×50 mL). The extracts were dried (Na2SO4), filtered and concentrated to to give the sub-title compound (900 mg, 97%) which was used without further purification.